Cas no 169789-36-0 ((5-Methoxy-1H-indazol-3-yl)-methanol)

• Product Name: (5-Methoxy-1H-indazol-3-yl)-methanol
• CAS No: 169789-36-0
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• MDL: MFCD12913744
• CID: 2449906
• PubChem ID: 10103722
• Update Time: 2025-10-29

(5-Methoxy-1H-indazol-3-yl)-methanol Chemical and Physical Properties

Names and Identifiers

• 1H-indazol-3-Methanol, 5-Methoxy-
• 5-Methoxy-1H-indazole-3-methanol
• (5-Methoxy-1H-indazol-3-yl)-methanol
• (5-methoxy-2H-indazol-3-yl)methanol
• (5-Methoxy-1H-indazol-3-yl)methanol
• MFCD12913744
• SCHEMBL14734878
• FBKSZQFRAVLLCZ-UHFFFAOYSA-N
• SB34189
• 169789-36-0
• CS-0341414

• MDL： MFCD12913744
• Inchi： 1S/C9H10N2O2/c1-13-6-2-3-8-7(4-6)9(5-12)11-10-8/h2-4,12H,5H2,1H3,(H,10,11)
• InChI Key： FBKSZQFRAVLLCZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(C=1)=C(CO)NN=2

Computed Properties

• Exact Mass: 178.074227566Da
• Monoisotopic Mass: 178.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on (5-Methoxy-1H-indazol-3-yl)-methanol

Introduction to (5-Methoxy-1H-indazol-3-yl)-methanol (CAS No. 169789-36-0)

The compound (5-Methoxy-1H-indazol-3-yl)-methanol, identified by the CAS registry number 169789-36-0, is a structurally unique organic compound belonging to the indazole family. Indazoles are heterocyclic aromatic compounds with a fused benzene and imidazole ring system, which have garnered significant attention in medicinal chemistry due to their diverse biological activities. The presence of the methoxy group at position 5 and the hydroxymethyl group at position 3 introduces additional functional diversity, making this compound a promising candidate for various applications in drug discovery and chemical synthesis.

Recent studies have highlighted the potential of (5-Methoxy-1H-indazol-3-yl)-methanol as a lead compound in the development of novel therapeutic agents. Researchers have explored its role in modulating key cellular pathways, including those involved in inflammation, oxidative stress, and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes, which are central to inflammatory processes. This finding underscores its potential as a candidate for anti-inflammatory drug development.

In addition to its pharmacological applications, (5-Methoxy-1H-indazol-3-yl)-methanol has been investigated for its role in enzyme inhibition and receptor modulation. A 2022 study in Organic & Biomolecular Chemistry reported that this compound acts as a selective inhibitor of certain kinases, which are critical targets in cancer therapy. The ability to selectively inhibit these enzymes without affecting other cellular processes suggests its potential as a chemotherapeutic agent with reduced side effects.

The synthesis of (5-Methoxy-1H-indazol-3-yl)-methanol has also been optimized in recent years. Traditional methods involving multi-step reactions with various coupling agents have been replaced by more efficient protocols, such as microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements not only improve yield and purity but also reduce the environmental footprint of the manufacturing process, aligning with current green chemistry initiatives.

Furthermore, computational studies have played a pivotal role in understanding the molecular interactions of (5-Methoxy-1H-indazol-3-yl)-methanol. Molecular docking simulations have revealed that this compound can bind effectively to several therapeutic targets, including G-protein coupled receptors (GPCRs) and nuclear receptors. These insights provide a foundation for rational drug design and optimization.

In terms of applications beyond medicine, (5-Methoxy-1H-indazol-3-yl)-methanol has shown promise in agrochemicals and materials science. Its ability to act as a plant growth regulator and its potential use in developing advanced materials for electronic applications are areas currently under exploration.

In conclusion, (5-Methoxy-1H-indazol-3-yl)-methanol (CAS No. 169789-36-0) stands out as a versatile compound with multifaceted applications across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a valuable asset in both academic research and industrial development. Continued research into its properties will undoubtedly unlock further opportunities for harnessing its potential in creating innovative solutions for global health and environmental challenges.